N-(5-isopropyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(morpholinosulfonyl)benzamide hydrochloride

• IUPAC Name: 4-morpholin-4-ylsulfonyl-N-(5-propan-2-yl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C20H26N4O4S2.ClH/c1-14(2)23-8-7-17-18(13-23)29-20(21-17)22-19(25)15-3-5-16(6-4-15)30(26,27)24-9-11-28-12-10-24;/h3-6,14H,7-13H2,1-2H3,(H,21,22,25);1H
• InChI Key: CYQUPOGPAWRZGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4.Cl
• Molecular Formula: C20H27ClN4O4S2
• Molecular Weight: 487.0 g/mol

Description

N-(5-isopropyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(morpholinosulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H27ClN4O4S2 and its molecular weight is 487.03. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Carboxamides as Antipsychotic Agents

Research into heterocyclic carboxamides has explored their potential as antipsychotic agents, focusing on the synthesis and evaluation of these compounds for their ability to bind to dopamine and serotonin receptors. This research is significant for understanding how variations in heterocyclic structures can influence antipsychotic activity and side effect profiles, demonstrating a methodological approach to designing compounds with specific biological activities (Norman et al., 1996).

Enaminones in Heterocyclic Synthesis

The reaction of enaminones with aminoheterocycles has been studied for the synthesis of azolopyrimidines, azolopyridines, and quinolines. This research highlights the versatility of enaminones as building blocks in the construction of complex heterocyclic systems, offering insights into synthetic strategies for developing new compounds with potential pharmacological properties (Almazroa et al., 2004).

Microwave-Assisted Synthesis of Isothiazolopyridines

The application of microwave-assisted synthesis for creating isothiazolopyridines, pyridothiazines, and pyridothiazepines demonstrates an innovative approach to heterocyclic chemistry. This method provides higher yields in shorter times compared to conventional methods, emphasizing the importance of modern techniques in the efficient synthesis of biologically active compounds (Youssef et al., 2012).

Antitumor and Antimicrobial Activities of Pyrazole Derivatives

The synthesis of N-arylpyrazole-containing enaminones and their subsequent reactions to form various heterocyclic compounds have been investigated for their antitumor and antimicrobial activities. This research provides valuable information on the potential therapeutic applications of these compounds, showcasing the intersection of synthetic organic chemistry and pharmacology (Riyadh, 2011).

Novel Synthesis of Isothiazolopyridines and Quinolines

Investigations into the synthesis of novel isothiazolopyridines and quinoline derivatives via intramolecular vicarious nucleophilic substitution highlight the ongoing development of new synthetic methodologies in heterocyclic chemistry. These studies contribute to the broader knowledge base of synthetic strategies, potentially leading to the discovery of new compounds with significant biological activities (Wojciechowski & Kosiński, 2001).